Cas no 2096994-84-0 (1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 2096994-84-0
• MF: C₂₁H₂₇BN₂O₃
• MW: 366.261685609818
• MDL: MFCD20231475
• CID: 4638315
• PubChem ID: 56776855
• Update Time: 2025-08-05

1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(2,4-Dimethylphenyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• C21H27BN2O3
• V9997
• 3-(2,4-dimethylphenyl)-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• AKOS027365577
• 1-(2,4-DIMETHYLPHENYL)-3-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• 2096994-84-0
• DTXSID301123832
• WID99484
• AS-73334
• CS-0177637
• 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea; 96%
• D93866
• MFCD20231475
• Urea, N-(2,4-dimethylphenyl)-Na(2)-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

• MDL： MFCD20231475
• Inchi： 1S/C21H27BN2O3/c1-14-10-11-18(15(2)12-14)24-19(25)23-17-9-7-8-16(13-17)22-26-20(3,4)21(5,6)27-22/h7-13H,1-6H3,(H2,23,24,25)
• InChI Key： VEXNVWBODUDMBR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)NC(NC2C=CC(C)=CC=2C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 366.211
• Monoisotopic Mass: 366.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Additional information on 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

Introduction to 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS No. 2096994-84-0)

1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2096994-84-0, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a dimethylphenyl moiety and a tetramethyl-1,3,2-dioxaborolan-2-yl substituent introduces unique reactivity and structural properties, which are critical for its potential use in drug development.

The structural framework of this compound is meticulously crafted to facilitate interactions with biological targets. The urea functional group is particularly noteworthy, as it is widely recognized for its ability to form hydrogen bonds with biomolecules such as proteins and enzymes. This property enhances the compound's binding affinity and specificity, making it an attractive scaffold for designing novel therapeutics. Furthermore, the tetramethyl-1,3,2-dioxaborolan-2-yl group introduces boronic acid functionalities, which are increasingly employed in medicinal chemistry due to their role in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern drug synthesis.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea compound exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. The dimethylphenyl ring contributes to lipophilicity and metabolic stability, while the boronic acid moiety enables further chemical manipulation through cross-coupling reactions. These features collectively enhance the compound's potential as a lead structure for drug discovery.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The urea group serves as a hinge binder, allowing for optimal alignment with target proteins. This design principle is particularly relevant in the development of kinase inhibitors, where precise spatial orientation is crucial for efficacy. Additionally, the boronic acid functionality provides a handle for further derivatization via cross-coupling reactions with aryl halides or boronic acids, enabling the generation of libraries of analogs with tailored properties.

The synthesis of 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea represents a testament to the advancements in synthetic organic chemistry. The use of tetramethyl-1,3,2-dioxaborolan-2-yl as a protecting group for boronic acids has streamlined synthetic routes and improved yields in multi-step syntheses. This approach is particularly valuable in industrial settings where efficiency and scalability are paramount. Moreover, the integration of protecting groups and reactive handles into a single molecule underscores the ingenuity of modern synthetic strategies.

Recent studies have highlighted the potential of this compound in addressing neurological disorders. The structural features of 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea suggest that it may interact with receptors or enzymes involved in neurodegenerative processes. For instance, the dimethylphenyl ring mimics natural neurotransmitter structures, while the urea group facilitates binding to protein targets implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary computational studies indicate favorable binding affinities to several key proteins associated with these disorders.

The role of boronic acids in medicinal chemistry cannot be overstated. Beyond their utility in cross-coupling reactions, tetramethyl-substituted boronic acids offer enhanced stability under physiological conditions, making them ideal candidates for biological assays. The incorporation of such functionalities into 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea not only improves synthetic feasibility but also enhances bioavailability and pharmacokinetic profiles. These attributes are critical for advancing compounds from preclinical to clinical stages.

In conclusion, 1-(2,4-Dimethylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-y l)phen yl]urea (CAS No. 2096994 -84 -0) stands as a remarkable example of how molecular design can drive innovation in pharmaceuticals. Its unique structural features—comprising dimeth ylpheny l rings, tetra m eth yl-substituted boronic acids, and urea groups—position it as a versatile scaffold for drug discovery efforts targeting diverse therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory conditions . As research progresses, further exploration into its biological activity and synthetic applications will undoubtedly expand its potential impact on human health .